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Compound of Interest

Compound Name: Methanol-13C

Cat. No.: B046220

For Researchers, Scientists, and Drug Development Professionals

Introduction to Isotope Dilution Mass Spectrometry
(IDMS)

Isotope Dilution Mass Spectrometry (IDMS) is a premier analytical technique for the highly
accurate and precise quantification of chemical substances.[1] This method relies on the
addition of a known amount of an isotopically labeled version of the analyte of interest, known
as an internal standard, to a sample. In this application note, we focus on the use of Methanol-
13C as an internal standard for the quantification of methanol.

The fundamental principle of IDMS is the measurement of the ratio of the naturally occurring
analyte to the isotopically labeled internal standard.[1] Since the labeled and unlabeled forms
of the molecule exhibit nearly identical chemical and physical properties, they behave similarly
during sample preparation, extraction, and analysis. This co-behavior allows the isotopic ratio
to remain constant even if there is incomplete recovery of the analyte from the sample matrix.
By measuring this ratio using a mass spectrometer, the concentration of the native analyte in
the original sample can be calculated with high accuracy, effectively correcting for sample loss
and variations in instrument response.

Methanol-13C serves as an ideal internal standard for methanol quantification due to its single
carbon atom, where the 12C is replaced by the heavier 13C isotope. This results in a distinct
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mass shift of +1 m/z, allowing for clear differentiation from the unlabeled methanol molecule by
the mass spectrometer, while maintaining virtually identical chromatographic behavior.

Applications

The accurate quantification of methanol is critical in various fields:

o Drug Development: Methanol is often used as a residual solvent in the manufacturing of
active pharmaceutical ingredients (APIs). Regulatory bodies require strict limits on its
presence in final drug products.

¢ Clinical and Forensic Toxicology: Methanol poisoning, often from the ingestion of adulterated
alcoholic beverages, can be fatal. Rapid and accurate quantification in biological samples
like blood and urine is crucial for diagnosis and treatment.

e Food and Beverage Industry: Methanol is a natural byproduct of fermentation and can be
found in alcoholic beverages. Monitoring its concentration is important for quality control and
to ensure it does not exceed safe limits.

e Environmental Monitoring: Methanol is used in various industrial applications and can be a
pollutant in wastewater and air. Accurate measurement is necessary for environmental
assessment and remediation.

Experimental Workflow and Signaling Pathways

The general workflow for Isotope Dilution Mass Spectrometry involves several key stages from
sample preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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